10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide

• Molecular Formula: C19H17BrN4OS
• Molecular Weight: 429.3 g/mol
• IUPAC Name: 10-bromo-6-(3,4-dimethylphenyl)-3-methylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C19H17BrN4OS/c1-10-4-5-12(8-11(10)2)17-21-15-7-6-13(20)9-14(15)16-18(25-17)22-19(26-3)24-23-16/h4-9,17,21H,1-3H3
• InChI Key: BUZJMNXVQWHSPZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2NC3=C(C=C(C=C3)Br)C4=C(O2)N=C(N=N4)SC)C

Description

10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound is a member of the benzoxazepine family, which is known for its diverse biological activities, such as anti-inflammatory, antitumor, and antipsychotic effects.

Mechanism of Action

The exact mechanism of action of 10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide is not well understood. However, studies suggest that this compound exerts its biological effects by modulating various signaling pathways, such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. Moreover, it has been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Moreover, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has been reported to have antipsychotic effects, making it a potential candidate for the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide in lab experiments is its diverse biological activities, making it a potential candidate for various applications. Moreover, its relatively simple synthesis method and high yield make it an attractive option for large-scale production. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for research on 10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. Moreover, further studies are needed to elucidate its exact mechanism of action and identify its molecular targets. Additionally, research can be conducted to optimize its synthesis method and improve its solubility in aqueous solutions.

Synthesis Methods

The synthesis of 10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide involves a multistep process that requires expertise in organic chemistry. The first step involves the preparation of the key intermediate, 6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ol, which is obtained by the condensation of 3,4-dimethylaniline and 2-chloro-4,6-dimethyl-1,3,5-triazine. The subsequent steps involve bromination of the intermediate, followed by the introduction of the sulfide group using a suitable reagent.

Scientific Research Applications

10-Bromo-6-(3,4-dimethylphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-ylmethylsulfide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. Several studies have reported its promising antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Moreover, this compound has shown potential as an anti-inflammatory agent, as it inhibits the production of pro-inflammatory cytokines and chemokines. Additionally, it has been reported to have antipsychotic effects, making it a potential candidate for the treatment of psychiatric disorders.